molecular formula C9H16O3 B8406468 2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol

2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol

Cat. No.: B8406468
M. Wt: 172.22 g/mol
InChI Key: JLOSETSSWWTNSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

1-(2,2-dimethyl-1,3-dioxolan-4-yl)but-3-en-1-ol

InChI

InChI=1S/C9H16O3/c1-4-5-7(10)8-6-11-9(2,3)12-8/h4,7-8,10H,1,5-6H2,2-3H3

InChI Key

JLOSETSSWWTNSQ-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(O1)C(CC=C)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring -78° C. solution, under argon, of 556 ml of 1M allylmagnesium bromide is added, dropwise over 20 minutes, a solution of 36.4 g of product from Example 330 in 17 ml of tetrahydrofuran. The reaction mixture is stirred at -78° C. for 2 hours. Thin layer chromatography indicates the presence of starting material. An additional 280 ml of 1M allylmagnesium bromide is added and the reaction is stirred overnight at -78° C. The reaction is quenched with dropwise addition of saturated ammonium chloride, filtered through diatomaceous earth and washed with diethyl ether, ethyl acetate and 20% isopropyl alcohol/chloroform. The combined extracts are washed with saturated sodium chloride, dried and concentrated in vacuo to give, after Kugelrohr distillation at 85° C., 38.25 g of the desired product.
Quantity
556 mL
Type
reactant
Reaction Step One
Quantity
36.4 g
Type
reactant
Reaction Step Two
Quantity
280 mL
Type
reactant
Reaction Step Three
Quantity
17 mL
Type
solvent
Reaction Step Four

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